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Compound of Interest

Compound Name: STM2120

Cat. No.: B12387800 Get Quote

For immediate reference, STM2120 and its containers must be disposed of as hazardous

waste through an approved waste disposal plant.[1] It is crucial to prevent its release into the

environment due to its high toxicity to aquatic life.[1]

This document provides a comprehensive guide to the proper disposal procedures for

STM2120, a compound used in laboratory research. Adherence to these protocols is essential

to ensure the safety of laboratory personnel, the community, and the environment. The

information presented is based on the material's safety data sheet and general best practices

for hazardous waste management in a research setting.

Hazard Profile and Safety Precautions
STM2120 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting

effects.[1] Before handling, it is imperative to be familiar with the following safety information:
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Hazard Classification Precautionary Statements

Acute toxicity, Oral (Category 4) P264: Wash skin thoroughly after handling.[1]

Acute aquatic toxicity (Category 1)
P270: Do not eat, drink or smoke when using

this product.[1]

Chronic aquatic toxicity (Category 1) P273: Avoid release to the environment.[1]

P301 + P312: IF SWALLOWED: Call a POISON

CENTER or doctor/physician if you feel unwell.

[1]

P330: Rinse mouth.[1]

P391: Collect spillage.[1]

P501: Dispose of contents/ container to an

approved waste disposal plant.[1]

Personal Protective Equipment (PPE): When handling STM2120, always wear appropriate

PPE, including safety goggles with side-shields, protective gloves, and impervious clothing.[1]

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to

avoid inhalation of dust or aerosols.[1]

Step-by-Step Disposal Protocol
The following protocol outlines the necessary steps for the safe disposal of STM2120 waste,

including pure compound, contaminated materials, and empty containers.

1. Waste Segregation and Collection:

Designated Waste Container: All STM2120 waste must be collected in a designated,

properly labeled hazardous waste container. The container must be compatible with the

chemical and sealable.[2]

Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full

chemical name, "STM2120."[2] The date the container was first used for waste accumulation

should also be recorded.
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Incompatible Materials: Do not mix STM2120 waste with incompatible materials such as

strong acids/alkalis or strong oxidizing/reducing agents.[1]

Types of Waste:

Unused/Expired STM2120: Collect in the original container if possible, or in a compatible,

sealed container.

Contaminated Labware: Disposable items such as pipette tips, gloves, and bench paper

that are contaminated with STM2120 should be placed in the designated hazardous waste

container.

Contaminated Sharps: Needles, syringes, or other sharps contaminated with STM2120
must be disposed of in an approved sharps container that is then treated as hazardous

waste.

Solutions: Aqueous solutions containing STM2120 must be collected as hazardous waste.

Do not dispose of these solutions down the drain.[2]

2. Storage in a Satellite Accumulation Area (SAA):

Location: Store the sealed hazardous waste container in a designated Satellite Accumulation

Area within the laboratory.[2][3]

Volume Limits: The amount of hazardous waste in an SAA is typically limited to a maximum

of 55 gallons.[3] However, for acutely toxic chemicals, which may include STM2120
depending on local regulations, the limit can be as low as one quart.[3]

Secondary Containment: Liquid hazardous waste containers should be kept in secondary

containment bins to prevent spills.[2]

3. Arranging for Disposal:

Contact Environmental Health and Safety (EHS): Once the waste container is full or you are

nearing the SAA volume limit, contact your institution's Environmental Health and Safety

(EHS) department to arrange for pickup.[2][3]
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Waste Pickup Request: Follow your institution's specific procedures for requesting a

hazardous waste pickup, which often involves submitting an online form.

Professional Disposal: The EHS department will ensure the waste is transported to a

licensed hazardous waste disposal company for proper treatment and disposal in

accordance with federal and state regulations.[3]

4. Spill Management:

In the event of a spill, collect the spillage and dispose of it as hazardous waste.[1] Ensure the

area is cleaned and decontaminated. For significant spills, notify your institution's EHS

department immediately.[2]

Experimental Workflow and Disposal Logic
The following diagram illustrates the decision-making process and workflow for the proper

handling and disposal of STM2120 in a laboratory setting.
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Caption: Workflow for the safe handling and disposal of STM2120 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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